![molecular formula C12H16O3 B1603266 Methyl 2-(3-methoxyphenyl)-2-methylpropanoate CAS No. 32454-33-4](/img/structure/B1603266.png)
Methyl 2-(3-methoxyphenyl)-2-methylpropanoate
Overview
Description
Methyl 2-(3-methoxyphenyl)-2-methylpropanoate, more commonly referred to as MMP, is a chemical compound of the ester family. It is a naturally occurring compound that has a number of applications in the scientific and medical fields. It has a wide range of uses, from being used as a reactant in chemical synthesis to being used as a drug in the treatment of certain diseases.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Methyl 2-(3-methoxyphenyl)-2-methylpropanoate has been studied in the context of chemical synthesis and structural analysis. For example, its derivatives were found in the fruits of Morinda citrifolia, with their structures established using MS and NMR methods (Wang, He, Feng, & Liu, 2011). Additionally, the compound has been involved in studies focusing on the one-electron oxidation of similar molecular structures in aqueous solution (Bietti & Capone, 2008).
Pharmaceutical Research and Drug Synthesis
In pharmaceutical research, this compound has been included in the synthesis of potent PPARpan agonists (Guo et al., 2006) and in the study of new methyl esters for potential antimicrobial properties (Murugavel, Velan, Kannan, & Bakthadoss, 2017).
Organic Chemistry and Reaction Studies
The compound has been a subject in organic chemistry, particularly in reaction studies. It played a role in the synthesis of various organic compounds, demonstrating its utility in complex chemical reactions (Collins & Jacobs, 1986). Also, studies involving side-chain fragmentation of arylalkanol radical cations included compounds structurally similar to this compound (Baciocchi, Bietti, Putignani, & Steenken, 1996).
Mechanism of Action
Target of Action
Similar compounds such as resiniferatoxin have been found to interact with the vanilloid receptor in a subpopulation of primary afferent sensory neurons involved in nociception .
Mode of Action
Capsaicin, for example, activates the vanilloid receptor in a subpopulation of primary afferent sensory neurons involved in nociception . Apocynin, on the other hand, inhibits NADPH oxidase activity, preventing the production of superoxide in human agranulocytes or neutrophilic granulocytes .
Biochemical Pathways
For instance, protocatechuate (PCA), a compound with a similar structure, is known to be degraded via three distinct catabolic pathways: the PCA 2,3-cleavage, PCA 3,4-cleavage, and PCA 4,5-cleavage pathways .
Pharmacokinetics
Similar compounds such as methyl 2-(4-hydroxy-3-methoxyphenyl)acetate have been studied .
Result of Action
For instance, a series of S-benzylated or S-alkylated-coumarins were synthesized by reacting 7-((5-mercapto-1,3,4-oxadiazol-2-yl)methoxy)-4,5-dimethyl-2H-chromen-2-one with various alkyl and benzyl halides .
Action Environment
It is known that similar compounds like guaiacol, which is a common product of the pyrolysis of wood, are present in wood smoke and contribute to the flavor of many substances such as whiskey and roasted coffee .
properties
IUPAC Name |
methyl 2-(3-methoxyphenyl)-2-methylpropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-12(2,11(13)15-4)9-6-5-7-10(8-9)14-3/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVSBGHWTPTUGCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC(=CC=C1)OC)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50619383 | |
Record name | Methyl 2-(3-methoxyphenyl)-2-methylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50619383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32454-33-4 | |
Record name | Methyl 2-(3-methoxyphenyl)-2-methylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50619383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.